Cas no 90348-69-9 ((3,5-Dichloro-2-methoxyphenyl)acetic acid)

• Product Name: (3,5-Dichloro-2-methoxyphenyl)acetic acid
• CAS No: 90348-69-9
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• MDL: MFCD02664776
• CID: 3111744
• PubChem ID: 4261575
• Update Time: 2025-10-29

(3,5-Dichloro-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichloro-2-methoxyphenyl)acetic acid
• 2-(3,5-Dichloro-2-methoxyphenyl)acetic acid

• MDL： MFCD02664776
• Inchi： 1S/C9H8Cl2O3/c1-14-9-5(3-8(12)13)2-6(10)4-7(9)11/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： SCCIRTQIRBQPBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)CC(=O)O)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3,5-Dichloro-2-methoxyphenyl)acetic acid

Introduction to (3,5-Dichloro-2-methoxyphenyl)acetic Acid (CAS No. 90348-69-9)

(3,5-Dichloro-2-methoxyphenyl)acetic acid, with the chemical identifier CAS No. 90348-69-9, is a significant compound in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of substituted phenylacetic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural features of (3,5-Dichloro-2-methoxyphenyl)acetic acid include a phenyl ring substituted with chlorine atoms at the 3rd and 5th positions and a methoxy group at the 2nd position, coupled with an acetic acid moiety. This specific arrangement of functional groups imparts unique chemical and biological properties, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their role as modulators of various biological pathways. Studies have highlighted the potential of these compounds in addressing neurological disorders, inflammation, and metabolic diseases. The presence of chlorine atoms and a methoxy group in (3,5-Dichloro-2-methoxyphenyl)acetic acid enhances its reactivity and binding affinity to biological targets, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of (3,5-Dichloro-2-methoxyphenyl)acetic acid is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression and inflammatory responses. For instance, studies have demonstrated its effectiveness in modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate pain and inflammation.

The pharmacological properties of (3,5-Dichloro-2-methoxyphenyl)acetic acid have also been explored in the context of central nervous system (CNS) disorders. Preclinical studies suggest that derivatives of this compound may have neuroprotective effects, potentially making them useful in treating conditions such as Alzheimer's disease and Parkinson's disease. The chlorine substituents are believed to enhance blood-brain barrier penetration, improving bioavailability and therapeutic efficacy.

Furthermore, the chemical versatility of (3,5-Dichloro-2-methoxyphenyl)acetic acid allows for its incorporation into various drug formulations. Its ability to undergo further functionalization makes it a valuable starting material for synthesizing prodrugs that can be activated within the body to release active therapeutic agents. This approach has been particularly promising in developing treatments for chronic diseases where sustained drug delivery is essential.

In summary, (3,5-Dichloro-2-methoxyphenyl)acetic acid (CAS No. 90348-69-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a compelling candidate for further investigation into novel therapeutic strategies. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.